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Compound of Interest

Compound Name: 2,6-Difluorophenylboronic acid

Cat. No.: B068854 Get Quote

Essential Safety and Handling Guide for 2,6-
Difluorophenylboronic Acid
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides immediate and essential safety and logistical

information for the use of 2,6-Difluorophenylboronic acid, including recommendations for

personal protective equipment (PPE), operational procedures, and disposal plans.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical to minimize exposure and ensure

laboratory safety when handling 2,6-Difluorophenylboronic acid. The following table

summarizes the required PPE.[1][2]
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PPE Category Item Specifications and Use

Eye and Face Protection

Safety Glasses with Side

Shields or Chemical Splash

Goggles

Must be worn at all times in the

laboratory. Goggles are

required when there is a risk of

splashing.[1][2][3]

Hand Protection Chemical-Resistant Gloves

Nitrile or other impervious

gloves should be worn. Gloves

must be inspected for integrity

before use and disposed of

properly after handling.[1][2][4]

Body Protection Laboratory Coat

A lab coat is mandatory to

protect skin and clothing from

potential spills.[2][4] For tasks

with a higher risk of splashes,

consider an impervious apron.

[1]

Respiratory Protection Dust Mask or Respirator

A NIOSH/MSHA certified

respirator is required when

handling the solid compound,

especially if there is a potential

for dust generation.[1][2] Work

should ideally be conducted in

a well-ventilated area or under

a chemical fume hood.[1][2][4]

Footwear Closed-Toe Shoes

To protect against spills and

falling objects, closed-toe

shoes must be worn in the

laboratory at all times.[1][2]

Hazard Identification and Physical Properties
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Hazard Statement Description

H315 Causes skin irritation.[5]

H319 Causes serious eye irritation.[5]

H335 May cause respiratory irritation.[5]

Signal Word Warning[5]

Molecular Formula C6H5BF2O2[4][5]

Molecular Weight 157.91 g/mol [4]

Melting Point 147 - 149 °C[5]

Appearance Off-white solid[5]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is crucial for the safe handling of 2,6-
Difluorophenylboronic acid.

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[2][6] The work area, typically a chemical fume hood, should be clean and

uncluttered.[2] Verify that the chemical fume hood is functioning correctly.[1]

Donning PPE: Put on all required personal protective equipment as detailed in the table

above.[1][2]

Handling the Compound:

Conduct all manipulations of 2,6-Difluorophenylboronic acid within a certified chemical

fume hood to minimize inhalation of any dust.[1]

Avoid the generation of dust when transferring the solid.[2][7] Use appropriate tools, such

as a spatula, for transfer.[2]

Keep the container tightly closed when not in use.[2][4]

Post-Handling:
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Clean the work area to remove any residual chemical.[2]

Properly remove and dispose of contaminated gloves and any other disposable PPE.[2]

Wash hands and any exposed skin thoroughly after handling.[4][5]

Disposal Plan
Proper disposal of 2,6-Difluorophenylboronic acid and its containers is essential to prevent

environmental contamination and ensure compliance with regulations.

Waste Chemical: Dispose of excess or unwanted 2,6-Difluorophenylboronic acid as

hazardous waste.[2] It should be collected in a suitable, labeled container for disposal by a

licensed waste disposal company.[2] Do not let the product enter drains.[2]

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves and weighing papers, should also be disposed of as hazardous waste.[2]

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate collected as hazardous waste.[2] The cleaned container can then be disposed of

according to local regulations.[2]

Experimental Workflow: Safe Handling of 2,6-
Difluorophenylboronic Acid
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Workflow for Safe Handling of 2,6-Difluorophenylboronic Acid
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Collect Waste Chemical in Labeled Container
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Caption: Safe handling workflow for 2,6-Difluorophenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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